3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C16H20N2O3/c19-15(7-5-13-3-1-9-17-11-13)18-10-2-4-14(12-18)6-8-16(20)21/h1,3,5,7,9,11,14H,2,4,6,8,10,12H2,(H,20,21)/b7-5+
• InChI Key: RQADHPQSGCCVOD-FNORWQNLSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C=CC2=CN=CC=C2)CCC(=O)O
• Isomeric SMILES: C1CC(CN(C1)C(=O)/C=C/C2=CN=CC=C2)CCC(=O)O
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid, also known as PPNPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPNPP is a piperidine derivative that has been synthesized through various methods and has been shown to have promising biochemical and physiological effects.

Mechanism of Action

3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid exerts its effects through its interaction with the sigma-1 receptor. It has been shown to enhance the activity of the receptor, leading to downstream effects on various cellular processes. 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid has also been shown to have an inhibitory effect on voltage-gated calcium channels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid has been shown to have various biochemical and physiological effects, such as modulating calcium signaling, reducing oxidative stress, and enhancing neurotrophic factor expression. It has also been shown to have analgesic effects and may be beneficial in the treatment of chronic pain conditions. 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid has been investigated for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of the receptor in various cellular processes. However, one of the limitations of 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid. One area of interest is its potential as a treatment for neurodegenerative diseases, particularly Alzheimer's and Parkinson's disease. Additionally, further investigation into its analgesic effects may lead to the development of novel pain medications. Finally, there is a need for further studies on the safety and toxicity of 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid, particularly in the context of long-term use.

Synthesis Methods

3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid can be synthesized through a multi-step process involving the reaction of various chemical reagents. One of the commonly used methods involves the reaction of pyridine-3-carboxaldehyde with 3-(piperidin-3-yl)prop-2-en-1-amine, followed by the addition of propanoic acid. The resulting product is then purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which plays a crucial role in modulating various cellular processes, such as calcium signaling and neurotransmitter release. 3-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]propanoic acid has been investigated for its potential as a neuroprotective agent, as well as its ability to modulate pain perception and addiction-related behaviors.